Cas no 113898-97-8 (Cinnamyl 3-aminobut-2-enoate)

• Product Name: Cinnamyl 3-aminobut-2-enoate
• CAS No: 113898-97-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2092921
• PubChem ID: 34175450
• Update Time: 2025-11-02

Cinnamyl 3-aminobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Cinnamyl 3-aminobut-2-enoate
• 113898-97-8
• 2-Butenoic acid, 3-amino-, 3-phenyl-2-propen-1-yl ester
• (E)-Cinnamyl 3-aminobut-2-enoate
• (E)-Cinnamyl3-aminobut-2-enoate
• AKOS015890656
• DS-19260
• CS-0161156
• Cinnamyl 3-Aminocrotonate
• (Z)-cinnamyl 3-aminobut-2-enoate
• SCHEMBL5857210
• D94876
• 103909-86-0
• Q-200360
• [(E)-3-phenylprop-2-enyl] (Z)-3-aminobut-2-enoate
• 3-Amino Crotonic Acid Cinnamyl Ester
• 3-Phenylallyl 3-aminobut-2-enoate

• MDL： MFCD08063366
• Inchi： 1S/C13H15NO2/c1-11(14)10-13(15)16-9-5-8-12-6-3-2-4-7-12/h2-8,10H,9,14H2,1H3/b8-5+,11-10-
• InChI Key： GOWWDIWBLHYGMJ-GZPHBSKSSA-N
• SMILES： O(C(/C=C(/C)\N)=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 386.3±30.0 °C at 760 mmHg
• Flash Point: 223.1±22.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Cinnamyl 3-aminobut-2-enoate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Cinnamyl 3-aminobut-2-enoate

Exploring the Versatile Applications and Properties of Cinnamyl 3-aminobut-2-enoate (CAS No. 113898-97-8)

Cinnamyl 3-aminobut-2-enoate (CAS No. 113898-97-8) is a unique organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and specialty chemicals. This compound, also known as cinnamyl β-aminoacrylate, combines the aromatic properties of cinnamyl with the functional versatility of an aminoacrylate group. Its molecular structure makes it an attractive candidate for various applications, particularly in drug development and fragrance formulations.

One of the most notable features of Cinnamyl 3-aminobut-2-enoate is its role as a building block in medicinal chemistry. Researchers have explored its potential in synthesizing novel bioactive molecules, particularly those targeting inflammatory pathways. The compound's ability to serve as a Michael acceptor in organic reactions makes it valuable for creating derivatives with enhanced pharmacological properties. Recent studies have investigated its utility in developing anti-inflammatory agents and antimicrobial compounds, aligning with current healthcare trends focusing on alternative therapeutic approaches.

In the cosmetic industry, Cinnamyl 3-aminobut-2-enoate has found applications as a fragrance ingredient and potential skin-conditioning agent. Its cinnamyl component contributes a warm, spicy aroma that's highly sought after in premium fragrance formulations. The compound's stability and compatibility with various cosmetic bases make it particularly valuable for long-lasting perfumes and personal care products. With consumers increasingly demanding natural-inspired yet scientifically advanced ingredients, this compound bridges the gap between traditional aromatic compounds and modern cosmetic science.

The synthesis of Cinnamyl 3-aminobut-2-enoate typically involves the condensation of cinnamyl alcohol with appropriately protected β-aminoacrylic acid derivatives. This process requires careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as HPLC analysis and mass spectrometry are commonly employed to verify the compound's identity and assess its quality. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes for this valuable intermediate.

From a commercial perspective, the market for Cinnamyl 3-aminobut-2-enoate has shown steady growth, particularly in regions with strong pharmaceutical and cosmetic manufacturing sectors. Suppliers specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to both research institutions and industrial clients. The compound's stability under normal storage conditions and its compatibility with standard shipping protocols make it relatively easy to handle in commercial quantities.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of Cinnamyl 3-aminobut-2-enoate with biological targets. Molecular docking studies have revealed interesting binding patterns that could explain some of its observed biological activities. These computational approaches, combined with traditional laboratory techniques, are accelerating the discovery of new applications for this versatile compound in drug discovery programs.

Quality control remains paramount when working with Cinnamyl 3-aminobut-2-enoate, especially for pharmaceutical applications. Standard specifications typically require a minimum purity of 95-98%, with strict limits on residual solvents and byproducts. Analytical methods for quality assessment continue to evolve, with newer techniques offering improved sensitivity and specificity for detecting impurities at trace levels. These quality standards ensure the compound's reliability in critical applications where consistency is essential.

Looking to the future, Cinnamyl 3-aminobut-2-enoate is poised to play an increasingly important role in several industries. Its unique combination of aromatic and reactive properties makes it particularly valuable in the development of next-generation pharmaceuticals and specialty chemicals. As research continues to uncover new potential applications, this compound is likely to attract even greater interest from both academic researchers and industrial chemists seeking innovative solutions to complex formulation challenges.

For researchers and manufacturers considering working with Cinnamyl 3-aminobut-2-enoate, it's important to consult the latest scientific literature and safety data. While the compound offers numerous opportunities for innovation, proper handling procedures and thorough understanding of its chemical properties are essential for successful application development. Many research institutions and commercial laboratories now include this compound in their screening libraries, recognizing its potential to yield valuable discoveries across multiple disciplines.

The environmental profile of Cinnamyl 3-aminobut-2-enoate has also become an area of increasing interest. Recent studies have examined its biodegradability and potential ecological impact, reflecting the growing emphasis on sustainable chemistry practices. These investigations help ensure that applications utilizing this compound align with modern environmental standards and regulatory requirements, particularly in markets with stringent chemical regulations.

In conclusion, Cinnamyl 3-aminobut-2-enoate (CAS No. 113898-97-8) represents a fascinating example of how carefully designed organic molecules can find utility across diverse scientific and industrial domains. From its roots in traditional fragrance chemistry to its emerging roles in pharmaceutical development, this compound continues to demonstrate remarkable versatility. As research methodologies advance and industrial needs evolve, Cinnamyl 3-aminobut-2-enoate is well-positioned to maintain its relevance in the ever-changing landscape of specialty chemicals and bioactive compounds.